Cas no 7114-78-5 (1(2H)-Isoquinolinone,2,3-dimethyl-)

• Product Name: 1(2H)-Isoquinolinone,2,3-dimethyl-
• CAS No: 7114-78-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 562445
• PubChem ID: 12220359
• Update Time: 2025-04-19

1(2H)-Isoquinolinone,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,2,3-dimethyl-
• 2,3-Dimethyl-1(2H)-isoquinolone
• 2,3-dimethylisoquinolin-1-one
• 1(2H)-Isoquinolinone,2,3-dimethyl
• 2,3-dimethyl-1(2H)-isoquinolinone
• 2,3-dimethyl-1-isoquinolone
• 2,3-Dimethyl-1-oxo-1,2-dihydroisoquinoline
• 2,3-Dimethyl-2H-isochinolin-1-on
• 2,3-dimethyl-2H-isoquinolin-1-one
• 3-Methyl-N-Methyl-isocarbostyril
• 3-Methyl-N-methylisoquinolone
• Isocarbostyril,2,3-dimethyl-(7CI,8CI)
• 7114-78-5
• DTXSID80481075
• SCHEMBL13180854

• Inchi： 1S/C11H11NO/c1-8-7-9-5-3-4-6-10(9)11(13)12(8)2/h3-7H,1-2H3
• InChI Key： KYCQKTHRLPJHOO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C)N1C

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 22.00000
• LogP: 1.84690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives